Cas no 85730-32-1 (2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinamine)

2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinamine is a pyrimidine derivative characterized by the presence of a methylsulfanyl group at the 2-position and a trifluoromethyl group at the 6-position. This compound is of interest in medicinal and agrochemical research due to its structural features, which may enhance binding affinity and metabolic stability. The trifluoromethyl group contributes to increased lipophilicity and electron-withdrawing effects, while the methylsulfanyl moiety can influence reactivity and interaction with biological targets. Its well-defined heterocyclic core makes it a valuable intermediate for the synthesis of more complex molecules, particularly in the development of pharmaceuticals or crop protection agents. The compound is typically handled under controlled conditions due to its potential reactivity.
2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinamine structure
85730-32-1 structure
Product Name:2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinamine
CAS No:85730-32-1
MF:C6H6F3N3S
MW:209.19214963913
MDL:MFCD01011766
CID:990980
PubChem ID:340115
Update Time:2025-10-19

2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

    • 2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinamine
    • 2-methylsulfanyl-6-(trifluoromethyl)pyrimidin-4-amine
    • 2-methylthio-6-trifluoromethyl-4-pyrimidineamine
    • 4-Amino-2-methylthio-6-trifluoromethylpyrimidine
    • FD-0724
    • 2-(Methylthio)-6-(trifluoromethyl)-4-pyrimidinamine (ACI)
    • 2-(Methylsulfanyl)-6-(trifluoromethyl)pyrimidin-4-amine
    • NSC 369771
    • J-506492
    • EN300-1697161
    • UNII-YT6XPN7YMX
    • CS-0045853
    • SCHEMBL18343685
    • 4-Pyrimidinamine, 2-(methylthio)-6-(trifluoromethyl)-
    • MFCD01011766
    • Z1269203657
    • NSC369771
    • YT6XPN7YMX
    • DTXSID60235038
    • NSC-369771
    • 85730-32-1
    • 2-(Methylthio)-6-(trifluoromethyl)pyrimidin-4-amine
    • SB59242
    • DQSVETDPHKBGEL-UHFFFAOYSA-N
    • AKOS005072787
    • 2-(Methylthio)-6-(trifluoromethyl)-4-pyrimidinamine
    • 2-(Methylthio)-6-(trifluoromethyl)-4-pyrimidinylamine
    • 4-Amino-2-(methylthio)-6-(trifluoromethyl)pyrimidine
    • MDL： MFCD01011766
    • Inchi： 1S/C6H6F3N3S/c1-13-5-11-3(6(7,8)9)2-4(10)12-5/h2H,1H3,(H2,10,11,12)
    • InChI Key： DQSVETDPHKBGEL-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(N)N=C(SC)N=1)(F)F

Computed Properties

  • Exact Mass: 209.02300
  • Monoisotopic Mass: 209.02345286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 77.1Ų

Experimental Properties

  • Melting Point: 120-121°
  • PSA: 77.10000
  • LogP: 2.38070

2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinamine Security Information

  • HazardClass：IRRITANT

2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinamine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M031610-250mg
2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinamine
 85730-32-1
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 $ 545.00 2022-06-04
TRC
M031610-500mg
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Alichem
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2-(Methylthio)-6-(trifluoromethyl)pyrimidin-4-amine
 85730-32-1 95%
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Alichem
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2-(Methylthio)-6-(trifluoromethyl)pyrimidin-4-amine
 85730-32-1 95%
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CM337894-100mg
2-(Methylthio)-6-(trifluoromethyl)pyrimidin-4-amine
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Chemenu
CM337894-250mg
2-(Methylthio)-6-(trifluoromethyl)pyrimidin-4-amine
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Chemenu
CM337894-5g
2-(Methylthio)-6-(trifluoromethyl)pyrimidin-4-amine
 85730-32-1 95%+
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Apollo Scientific
PC200114-500mg
4-Amino-2-(methylthio)-6-(trifluoromethyl)pyrimidine
 85730-32-1
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Apollo Scientific
PC200114-1g
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2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinamine Production Method

Production Method 1

16097-63-5 16097-63-5
85730-32-1 85730-32-1
Reaction Conditions
1.1 Reagents: Ammonia
Reference
Pyrimidines. 6. 6-Trifluoromethyl chloropyrimidines and related compounds
Gershon, Herman; et al, Journal of Heterocyclic Chemistry, 1983, 20(1), 219-23

Production Method 2

16097-62-4 16097-62-4
85730-32-1 85730-32-1
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Catalysts: N,N-Dimethylaniline
2.1 Reagents: Ammonia
Reference
Pyrimidines. 6. 6-Trifluoromethyl chloropyrimidines and related compounds
Gershon, Herman; et al, Journal of Heterocyclic Chemistry, 1983, 20(1), 219-23

2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinamine Raw materials

2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinamine Preparation Products

2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinamine Related Literature

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85730-32-1 (2-(Methylsulfanyl)-6-(trifluoromethyl)-4-pyrimidinamine) Related Products

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